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Compound of Interest

Compound Name: 2-Methylpyridine

Cat. No.: B031789 Get Quote

CAS Number: 109-06-8

This technical guide provides a comprehensive overview of 2-methylpyridine, also known as

α-picoline. It is intended for researchers, scientists, and professionals in drug development and

other relevant industries. This document covers its chemical and physical properties, detailed

experimental protocols for its synthesis and key reactions, and its primary applications.

Core Properties of 2-Methylpyridine
2-Methylpyridine is a colorless, oily liquid with a strong, unpleasant pyridine-like odor.[1][2] It

is a heterocyclic aromatic compound and is miscible with water, alcohol, and ether.[2][3]

Physical and Chemical Properties
The following tables summarize the key physical and chemical properties of 2-methylpyridine.
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Property Value

Molecular Formula C₆H₇N

Molecular Weight 93.13 g/mol [1][4]

CAS Number 109-06-8[1][2]

Appearance Colorless to pale yellow liquid[1][4]

Odor Strong, unpleasant, pyridine-like[1][5]

Boiling Point 128-129 °C[2][3][6]

Melting Point -70 °C[3][5]

Density 0.943 g/mL at 25 °C[3]

Solubility in Water Miscible[2][3]

Vapor Pressure 10 mmHg at 24.4 °C[3]

Flash Point 26 °C (79 °F)[5][7]

Autoignition Temperature 538 °C (1000.4 °F)[6]

Refractive Index n20/D 1.500[3]

pKa of Conjugate Acid 5.97[5]

Spectroscopic Data
Spectroscopic Data Description

¹H NMR
Spectral data is available and can be found in

various databases.[8]

¹³C NMR
Spectral data is available for structural

elucidation.[9]

Mass Spectrometry (GC-MS)
The mass spectrum of 2-methylpyridine is well-

documented, aiding in its identification.[10][11]

Infrared (IR) Spectrum
The IR spectrum shows characteristic peaks for

the pyridine ring and the methyl group.[10]
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Experimental Protocols
Synthesis of 2-Methylpyridine
There are several industrial and laboratory-scale methods for the synthesis of 2-
methylpyridine.

1. Acetaldehyde-Ammonia Route:

This is a common industrial method.[2]

Methodology: Acetaldehyde and ammonia are preheated and passed through a catalytic

reactor containing Al₂O₃ as the primary catalyst, with other metal oxides as co-catalysts. The

reaction is carried out at a temperature of 350–550°C under atmospheric pressure. The

resulting gaseous mixture is then condensed, dehydrated, and subjected to fractional

distillation to separate 2-methylpyridine and 4-methylpyridine.[2]

2. Continuous Flow Synthesis via α-Methylation of Pyridine:

This method offers a greener and more efficient laboratory-scale synthesis.[1]

Methodology: A continuous flow system is set up using a packed column of Raney® nickel. A

0.05 M solution of pyridine in 1-propanol is pumped through the heated column (>180 °C) at

a flow rate of 0.1 mL/min. The output is collected, and the solvent is evaporated to yield 2-
methylpyridine. This method provides high conversion and regioselectivity with reduced

reaction times and waste.[1]
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Continuous Flow Synthesis of 2-Methylpyridine

Pyridine in 1-Propanol

Pump

Heated Column (>180 °C)
with Raney® Nickel

Collection Vessel

Solvent Evaporation

2-Methylpyridine
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Continuous Flow Synthesis Workflow

Key Chemical Reactions of 2-Methylpyridine
The methyl group in 2-methylpyridine is reactive and serves as a handle for further chemical

transformations.

1. Synthesis of 2-Vinylpyridine:

2-Vinylpyridine is a crucial monomer in the polymer industry.[12]
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Methodology: 2-Methylpyridine is condensed with formaldehyde. The reaction is typically

carried out in an autoclave at 150–200 °C. The intermediate, 2-(2-hydroxyethyl)pyridine, is

then dehydrated to yield 2-vinylpyridine. The product is purified by distillation under reduced

pressure.[5][12]

2. Oxidation to Picolinic Acid (Pyridine-2-carboxylic acid):

Picolinic acid is a bidentate chelating agent with various applications.[4]

Methodology (Laboratory Scale): 2-Methylpyridine is oxidized using a strong oxidizing

agent like potassium permanganate (KMnO₄) in an aqueous solution. The mixture is heated

until the purple color of the permanganate disappears. The resulting manganese dioxide is

filtered off, and the picolinic acid is isolated from the filtrate, often as its hydrochloride salt.

[13]

Key Reactions of 2-Methylpyridine
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Synthetic Utility of 2-Methylpyridine

Purification and Analysis
Purification:

Crude 2-methylpyridine, for instance from coal tar, can be purified by azeotropic distillation

with benzene to remove water, followed by fractional distillation.[2] For laboratory-scale

reactions, purification is often achieved by extraction followed by distillation or column

chromatography.

Analysis:

Gas chromatography (GC) is a common method for determining the purity of 2-methylpyridine
and for analyzing reaction mixtures containing it.[14] Spectroscopic methods such as NMR, IR,

and Mass Spectrometry are used for structural confirmation.[8][9][10]

Applications and Safety
Major Applications
2-Methylpyridine is a versatile intermediate in the chemical industry.

Polymer Industry: It is the primary precursor for the synthesis of 2-vinylpyridine, which is

used in the production of specialty polymers and as a binder in tire cords.[12]

Agrochemicals: It is a raw material for the synthesis of the herbicide nitrapyrin.[15]

Pharmaceuticals: It serves as a building block for various pharmaceutical compounds.

Safety and Handling
2-Methylpyridine is a flammable liquid and vapor. It is harmful if swallowed, in contact with

skin, or if inhaled, and can cause severe skin and eye irritation.[14][16] Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and respiratory protection,

should be used when handling this chemical. It should be stored in a cool, dry, well-ventilated

area away from sources of ignition.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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